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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the glass transition temperatures (Tg) of
various Eudragit® grades, a critical parameter in pharmaceutical formulation and development.
Understanding the Tg is essential for predicting the physical stability, processability, and
performance of drug delivery systems incorporating these versatile polymers.

The Significance of Glass Transition Temperature in
Pharmaceutical Formulations

The glass transition temperature is a key characteristic of amorphous and semi-crystalline
polymers.[1] It represents the temperature at which a polymer transitions from a rigid, glassy
state to a more flexible, rubbery state.[1] This transition is not a sharp melting point but occurs
over a range of temperatures.[2] For Eudragit® polymers, which are widely used in oral solid
dosage forms for applications such as enteric coatings, sustained release, and taste masking,
the Tg influences several critical aspects of drug product development:

o Physical Stability: Storing a formulation near or above its Tg can lead to increased molecular
mobility, potentially causing drug crystallization and compromising the stability of amorphous
solid dispersions.[3]

» Manufacturing Processes: Techniques like hot-melt extrusion (HME) require processing
temperatures above the polymer's Tg to ensure adequate flow and mixing.[4][5] Knowledge

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1196250?utm_src=pdf-interest
https://www.intertek.com/blog/2013/04-15-glass-transition-temperature/
https://www.intertek.com/blog/2013/04-15-glass-transition-temperature/
https://polymerscience.physik.hu-berlin.de/docs/manuals/DSC.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2902338/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8471576/
http://jefc.scholasticahq.com/article/1003-investigation-of-thermal-and-viscoelastic-properties-of-polymers-relevant-to-hot-melt-extrusion-iii-polymethacrylates-and-polymethacrylic-acid-based-polymers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

of the Tg is crucial for defining the processing window, as temperatures that are too high can
lead to polymer degradation.[3][5]

o Film Formation: For coating applications, the Tg affects the minimum film-forming
temperature and the mechanical properties of the resulting film, such as its flexibility and
adhesion.[6]

e Drug Release: The Tg can influence the permeability and swelling behavior of the polymer
matrix, thereby affecting the drug release profile.[7]

Glass Transition Temperatures of Various Eudragit®
Grades

The following table summarizes the glass transition temperatures for a range of Eudragit®
grades. It is important to note that the reported values can vary between studies due to
differences in experimental conditions, such as heating and cooling rates, and the specific
analytical technique employed.[1][8]
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Eudragit® Grade

Polymer Type

Glass Transition
Temperature (Tg) in °C

Eudragit® E PO

Cationic copolymer of
dimethylaminoethyl
methacrylate, butyl
methacrylate, and methyl

methacrylate

48 - 57

Eudragit® L 100

Anionic copolymer of
methacrylic acid and methyl

methacrylate (1:1 ratio)

>130 - 195

Eudragit® S 100

Anionic copolymer of
methacrylic acid and methyl

methacrylate (1:2 ratio)

>150-173

Eudragit® L 100-55

Anionic copolymer of
methacrylic acid and ethyl

acrylate (1:1 ratio)

110-120

Eudragit® FS 30 D

Anionic copolymer of methyl
acrylate, methyl methacrylate,

and methacrylic acid

Eudragit® RL PO/100

Copolymer of ethyl acrylate,
methyl methacrylate, and a low
content of methacryloyl ethyl

trimethyl ammonium chloride

63-70

Eudragit® RS PO/100

Copolymer of ethyl acrylate,
methyl methacrylate, and a low
content of methacryloyl ethyl

trimethyl ammonium chloride

64 - 65

Eudragit® NE 30 D

Neutral copolymer of ethyl
acrylate and methyl

methacrylate

Eudragit® NM 30 D

Neutral copolymer of ethyl

acrylate and methyl

11
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methacrylate

) Aqueous dispersion of
Eudragit® RL 30 D ) 55
Eudragit® RL

_ Agqueous dispersion of
Eudragit® RS 30 D ) 55
Eudragit® RS

Note: The data in this table is compiled from multiple sources.[3][4][5][6][7][9][10][11][12][13]
Slight variations in Tg values are expected due to different analytical methods and conditions.

Experimental Protocol for Determining Glass
Transition Temperature

The most common technique for measuring the Tg of polymers is Differential Scanning
Calorimetry (DSC).[1][2][14] DSC measures the difference in heat flow between a sample and
a reference as a function of temperature.[15] The glass transition is observed as a step-like
change in the heat flow curve.[2][15]

Detailed DSC Methodology

1. Instrumentation: A calibrated Differential Scanning Calorimeter equipped with a cooling
system is required.

2. Sample Preparation:

Accurately weigh 5-10 mg of the Eudragit® polymer powder into a standard aluminum DSC
pan.

Hermetically seal the pan to prevent any loss of volatile components. For aqueous
dispersions, the sample should be dried to a constant weight before analysis.

3. DSC Analysis:

First Heating Scan: Heat the sample from a temperature well below the expected Tg (e.g.,
0°C) to a temperature significantly above it (e.g., 200°C) at a controlled heating rate, typically
10°C/min.[15][16] This initial scan is crucial to erase the thermal history of the polymer.
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e Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) back to the starting
temperature. This creates a uniform thermal history for the subsequent measurement.

e Second Heating Scan: Heat the sample again at the same controlled rate (e.g., 10°C/min)
through the transition region. The Tg is determined from this second heating scan to ensure

a more accurate and reproducible measurement.[15]

4. Data Analysis: The glass transition temperature is typically determined as the midpoint of the
step change in the heat flow curve from the second heating scan.[8]

Visualizing Eudragit® Classification and
Experimental Workflow

To further aid in the understanding of Eudragit® polymers and the determination of their

thermal properties, the following diagrams are provided.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.youtube.com/watch?v=a_UE04DRMJg
https://thermalsupport.com/wp-content/uploads/2018/05/PETech-09.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Example Grades

Eudragit® Polymer Types
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Caption: Classification of Eudragit® polymers based on their ionic properties.
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Caption: Experimental workflow for determining Tg using DSC.

This guide provides a foundational understanding of the glass transition temperatures of
various Eudragit® grades. For specific applications, it is always recommended to perform

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1196250?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

experimental determination of the Tg under conditions that are relevant to the intended
manufacturing process and storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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